Cas no 921753-24-4 (2,2-Difluorocyclopentan-1-amine)

2,2-Difluorocyclopentan-1-amine structure
921753-24-4 structure
Product Name:2,2-Difluorocyclopentan-1-amine
CAS No:921753-24-4
MF:C5H9F2N
MW:121.12846827507
MDL:MFCD18632914
CID:1083799
PubChem ID:53302317
Update Time:2025-09-17

2,2-Difluorocyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-Difluorocyclopentan-1-amine
    • 2,2-difluorocyclopentanamine
    • 2,2-Difluorocyclopentanamine (ACI)
    • (2,2-Difluorocyclopentyl)amine
    • 2,2-Difluoro-cyclopentylamine
    • 921753-24-4
    • SCHEMBL764648
    • JBXAZJIGJLDLEM-UHFFFAOYSA-N
    • (1R)-2,2-difluorocyclopentanamine
    • BS-12962
    • EN300-82798
    • SB74843
    • SB74842
    • DB-058180
    • AKOS006372287
    • (1S)-2,2-difluorocyclopentanamine
    • 1202174-22-8
    • MFCD18632914
    • 1202174-23-9
    • MDL: MFCD18632914
    • Inchi: 1S/C5H9F2N/c6-5(7)3-1-2-4(5)8/h4H,1-3,8H2
    • InChI Key: JBXAZJIGJLDLEM-UHFFFAOYSA-N
    • SMILES: FC1(C(N)CCC1)F

Computed Properties

  • Exact Mass: 121.07030562g/mol
  • Monoisotopic Mass: 121.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 92.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 113.4±40.0℃ at 760 mmHg
  • Flash Point: 16.2±14.4 °C
  • Vapor Pressure: 20.8±0.2 mmHg at 25°C

2,2-Difluorocyclopentan-1-amine Security Information

2,2-Difluorocyclopentan-1-amine Pricemore >>

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Enamine
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Enamine
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